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Compound of Interest

Compound Name: Fmoc-leucine-13C

Cat. No.: B1591251

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the properties of isotopically
labeled Fmoc-L-leucine (*3C), a critical reagent in modern proteomics, structural biology, and
drug development. The inclusion of carbon-13 isotopes allows for the sensitive and specific
tracking of leucine residues in peptides and proteins using mass spectrometry and nuclear
magnetic resonance (NMR) spectroscopy.

Core Properties of Fmoc-Leucine and its *3C-
Labeled Variants

The incorporation of 13C isotopes into Fmoc-leucine results in a predictable mass shift, which is
fundamental to its application in quantitative proteomics. The physical and chemical properties
of the labeled compounds are largely comparable to the unlabeled analog, ensuring their
seamless integration into established synthetic protocols.

Quantitative Data Summary

The following tables summarize the key quantitative properties of standard Fmoc-L-leucine and
its common 3C-labeled isotopologues.

Table 1: General Properties of Fmoc-L-Leucine and 13C-Labeled Variants
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Fmoc-L-
Fmoc-L- Fmoc-L- Fmoc-L- .
Property ) ] ) leucine-
leucine leucine-1-*C leucine-*3*Ce
1306,15N
Molecular
C21H23NO4[1] C2013CH23NO4 13C6C15H23NO4 13C6C15H2315NO4
Formula
Molecular Weight
353.4[1] 354.40 359.37[2] 360.36[3][4]
(g/mol)
White to off-white . ) )
Appearance ] Solid Solid Solid[3]
solid[1]
Melting Point -~
0 148 - 163[1] 152 - 156 Not specified 152 - 156]3]
Optical Activity -25+2° (c=1in -25° (c=0.5in N -25° (c=0.5in
Not specified
[a]20/D DMF)[1] DMF) DMF)[3]
1163133-36-5[3]
CAS Number 35661-60-0[1] 202114-53-2 2483735-66-4[2]

[4]

Table 2: Isotopic Purity and Mass Shift

Compound Isotopic Purity Mass Shift (vs. unlabeled)
Fmoc-L-leucine-1-13C 99 atom % 13C M+1

Fmoc-L-leucine-13Cs 97-99% M+6

Fmoc-L-leucine-13Ce,15N 96 atom % *C, 98 atom % M+7[3]

15N[3]

Table 3: Solubility Information

Solvent

Solubility of Fmoc-L-leucine

Ethanol, DMSO, Dimethylformamide (DMF)

Approximately 30 mg/mL[5][6]

Aqueous Buffers

Sparingly soluble[5][6]
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A detailed study on the solubility of Fmoc-L-leucine in 12 different monosolvents from 283.15 to
323.15 K has been reported, indicating that solubility generally increases with rising
temperature.[7][8] The dissolution process is noted to be significantly influenced by hydrogen
bonding.[7][8]

Experimental Protocols: Solid-Phase Peptide
Synthesis (SPPS) with Fmoc-leucine-*C

The following is a generalized protocol for the incorporation of a Fmoc-leucine-13C residue into
a peptide sequence using manual solid-phase peptide synthesis. This protocol is based on the
widely used Fmoc/tBu strategy.

Materials and Reagents

e Fmoc-L-leucine-3C (of desired isotopic labeling)

e Appropriate resin (e.g., Rink Amide resin for C-terminal amides, Wang resin for C-terminal
carboxylic acids)

¢ N,N-Dimethylformamide (DMF), peptide synthesis grade
» Piperidine, 20% (v/v) in DMF for Fmoc deprotection
e Coupling reagents:

o N,N,N',N'-Tetramethyl-O-(1H-benzotriazol-1-yl)uronium hexafluorophosphate (HBTU) or
(1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid
hexafluorophosphate) (HATU)

o N,N-Diisopropylethylamine (DIPEA)
e Washing solvents: Dichloromethane (DCM), Methanol (MeOH)

o Cleavage cocktail (e.g., 95% Trifluoroacetic acid (TFA), 2.5% water, 2.5% Triisopropylsilane
(TIS))

e Cold diethyl ether
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Peptide synthesis vessel

Shaker or bubbler for agitation

Methodology

Resin Swelling: The resin is swelled in DMF for at least 30 minutes in the reaction vessel.

Fmoc Deprotection: The N-terminal Fmoc protecting group on the resin-bound amino acid is
removed by treating the resin with 20% piperidine in DMF. This is typically done in two steps:
a brief initial treatment followed by a longer treatment of 15-20 minutes.

Washing: The resin is thoroughly washed with DMF to remove the piperidine and the
dibenzofulvene-piperidine adduct.

Amino Acid Coupling:

o In a separate vessel, the Fmoc-L-leucine-13C (typically 3-5 equivalents relative to the resin
loading) is pre-activated by dissolving it in DMF with the coupling reagent (e.g., HBTU,
HATU) and an organic base (e.g., DIPEA).

o This activated amino acid solution is then added to the deprotected resin.

o The coupling reaction is allowed to proceed for 1-2 hours with agitation. The completion of
the reaction can be monitored using a qualitative ninhydrin (Kaiser) test.

Washing: The resin is washed with DMF to remove any unreacted reagents.

Chain Elongation: Steps 2-5 are repeated for each subsequent amino acid in the peptide
sequence.

Final Deprotection: The N-terminal Fmoc group of the final amino acid is removed as
described in step 2.

Resin Washing and Drying: The resin is washed with DCM and methanol and then dried
under vacuum.
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o Cleavage and Deprotection of Side Chains: The synthesized peptide is cleaved from the
resin, and the side-chain protecting groups are simultaneously removed by treatment with a
cleavage cocktail (e.g., TFA/TIS/H20) for 2-3 hours at room temperature.

o Peptide Precipitation and Purification: The cleaved peptide is precipitated from the cleavage
mixture by the addition of cold diethyl ether. The crude peptide is then pelleted by
centrifugation, washed with cold ether, and dried. The final product is typically purified by
reverse-phase high-performance liquid chromatography (RP-HPLC).

Visualizations
Experimental Workflow for Solid-Phase Peptide
Synthesis (SPPS)

The following diagram illustrates the cyclical nature of solid-phase peptide synthesis for the
incorporation of a 13C-labeled leucine residue.
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Workflow for SPPS with Fmoc-L-leucine-13C

Cleavage from Resin
& Side-chain Deprotection
(TFA Cocktail)

Fmoc Deprotection
(20% Piperidine/DMF)

Key Components in the Coupling Step

Fmoc-L-leucine-3C

Coupling Reagent Base

- Carboxylic Acid (COOH)

- Fmoc protected Amine e.g., HBTU, HATU

e.g., DIPEA

Activation

Resin-bound Peptide Activated Fmoc-L-leucine-13C

- Free Amine (NH2) - Active Ester

{New Peptide Bond Formation}

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to Fmoc-Leucine-13C:
Properties and Applications]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1591251#what-are-the-properties-of-fmoc-leucine-
13c]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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